N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H18FNO2S/c1-11-4-5-12(2)16(10-11)13(3)18-21(19,20)15-8-6-14(17)7-9-15/h4-10,13,18H,1-3H3
• InChI Key: FQRMKSZYUPDPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H18FNO2S
• Molecular Weight: 307.4 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide, also known as Compound X, is a novel chemical compound that has been studied extensively in scientific research. This chemical compound has shown promising results in various scientific studies, making it an interesting topic for further exploration.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide X involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. This compound X has been shown to inhibit the Akt/mTOR pathway, which plays a critical role in cancer cell survival. Additionally, this compound X has been shown to inhibit the JAK/STAT pathway, which is involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound X has been shown to have various biochemical and physiological effects. Studies have shown that this compound X can induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. Additionally, this compound X has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that are essential for tumor growth.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide X in lab experiments is its potent antitumor activity against various types of cancer cells. Additionally, this compound X has been shown to have low toxicity in normal cells, making it a promising candidate for further research. However, one of the limitations of using this compound X in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide X. One of the significant areas of research is to investigate the potential use of this compound X in combination with other chemotherapeutic agents to enhance its antitumor activity. Additionally, further studies are needed to understand the mechanism of action of this compound X fully. Finally, studies are needed to investigate the potential use of this compound X in other diseases, such as inflammatory disorders and autoimmune diseases.
Conclusion:
In conclusion, this compound X is a novel chemical compound that has shown promising results in various scientific studies. Its potent antitumor activity against various types of cancer cells makes it a promising candidate for further research. The synthesis method of this compound X involves the reaction of 4-fluorobenzenesulfonyl chloride with N-(2,5-dimethylphenyl)ethylamine in the presence of a base. The mechanism of action of this compound X involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. This compound X has various biochemical and physiological effects, including the induction of apoptosis and the inhibition of angiogenesis. While there are several advantages to using this compound X in lab experiments, there are also limitations to its use, such as its low solubility in water. Finally, there are several future directions for research on this compound X, including investigating its potential use in combination with other chemotherapeutic agents and its use in other diseases.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-4-fluorobenzenesulfonamide X has been extensively studied for its potential use in various scientific research applications. One of the most significant applications of this compound X is in the field of cancer research. Studies have shown that this compound X has potent antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. This compound X has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth.